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Compound of Interest

Compound Name:

Bis(2,4-

pentanedionato)molybdenum(VI)

Dioxide

CAS No.: 17524-05-9

Cat. No.: B103056

Get Quote

A foundational understanding of molybdenyl acetylacetonate's properties is critical for

anticipating its behavior and implementing appropriate controls. The compound is a

coordination complex consisting of a central molybdenyl core (MoO₂²⁺) bound to two

acetylacetonate ligands.[2]
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Property Value Source(s)

Chemical Name
Bis(acetylacetonato)dioxomoly

bdenum(VI)
[3]

Synonyms
Molybdenyl acetylacetonate,

MoO₂(acac)₂
[3]

CAS Number 17524-05-9 [4][5][6]

Molecular Formula C₁₀H₁₄MoO₆ [4][6]

Molecular Weight 326.15 g/mol [4][6]

Appearance
Light yellow to light gray-green

crystalline powder
[2][4][7]

Melting Point 184 °C (with decomposition) [2][6][8]

Water Solubility 8.52 g/100 mL (at 20 °C) [1][6][8]

Causality Behind Sensitivities:

Air Sensitivity: This is the most critical characteristic. While stable under normal conditions in

an inert environment, exposure to atmospheric oxygen can lead to oxidative degradation,

compromising its catalytic activity.[4][5]

Moisture Sensitivity (Hydrolysis): The compound reacts slowly with water or moisture.[6] This

reaction can promote the hydrolysis of the acetylacetonate ligands, leading to the formation

of insoluble molybdenum oxides and compromising the compound's integrity.[1] This is why

all glassware and solvents must be scrupulously dried.

Light and Thermal Sensitivity: Exposure to light and high temperatures can induce

characteristic changes and decomposition.[1][7] Thermal decomposition above its melting

point can release irritating vapors and gases, including carbon monoxide (CO) and carbon

dioxide (CO₂).[4][5]

Hazard Identification and Risk Assessment
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Molybdenyl acetylacetonate is classified as hazardous. A thorough risk assessment must be

conducted before any handling.

Hazard
Classification

Category Statement Source(s)

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed
[4][5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][5]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
[4][5]

Routes of Exposure and Mitigation:

Inhalation: The fine powder can be easily inhaled, causing respiratory tract irritation.[4][5]

Mitigation requires handling in a well-ventilated area, preferably within a fume hood or glove

box, and avoiding dust formation.

Skin/Eye Contact: Direct contact causes irritation.[4][5] Impervious gloves and safety

goggles are mandatory to prevent exposure.

Ingestion: The compound is harmful if swallowed.[4][5] Eating, drinking, and smoking in the

laboratory are strictly prohibited.

Incompatible Materials: To prevent violent or undesirable reactions, molybdenyl

acetylacetonate must be segregated from:

Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.[4][5]

Strong Bases: Incompatible.[4][5]

Acids: Mineral acids can promote ligand hydrolysis.[1]
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Water/Moisture: Leads to gradual decomposition.[1]

Core Handling Protocols: A Self-Validating System
The primary objective during handling is the strict exclusion of air and moisture. The choice

between a glove box and Schlenk line techniques depends on the scale of the experiment and

available resources.

Baseline: Engineering Controls & Personal Protective
Equipment (PPE)

Engineering Controls: All manipulations should be performed in a certified chemical fume

hood at a minimum. For rigorous air-free work, a glove box or Schlenk line is required.[9][10]

Personal Protective Equipment (PPE): A baseline of a lab coat, splash-proof safety goggles,

and chemical-resistant gloves (e.g., nitrile) is mandatory.[4] For weighing the powder outside

of a contained system, a dust mask (e.g., N95) is strongly recommended to prevent

inhalation.

The Inert Atmosphere Imperative
The "air-sensitive" nature of this compound means it reacts with atmospheric components,

primarily oxygen and moisture.[10] To preserve its chemical integrity, all manipulations must be

conducted under an inert atmosphere, typically dry argon or nitrogen gas.[1][6][9] This is a non-

negotiable aspect of any protocol involving this reagent.

Experimental Workflow: Glove Box Handling
A glove box provides the most secure environment for handling air-sensitive solids.[10][11]

Methodology:

Preparation: Ensure the glove box atmosphere is inert, with oxygen and moisture levels

below 10 ppm. All necessary labware (spatulas, weigh boats, vials, glassware) and solvents

must be brought into the main chamber via the antechamber.

Material Introduction: The sealed manufacturer's bottle of molybdenyl acetylacetonate is

placed in the antechamber.
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Atmosphere Cycling: The antechamber is subjected to a minimum of three vacuum/inert gas

backfill cycles to remove all atmospheric contaminants.

Equilibration: The inner antechamber door is opened, and the bottle is brought into the main

chamber. It should be allowed to sit for 10-15 minutes to thermally equilibrate.

Aliquotting: The required amount of the pale yellow powder is carefully weighed into a tared

container. The main stock bottle is immediately and tightly sealed.

Sealing and Removal: The newly prepared sample container is sealed (e.g., with a septum-

capped vial and Parafilm). This container is then moved out of the glove box through the

antechamber, again using multiple purge cycles.

Cleanup: The work area inside the glove box is meticulously cleaned to prevent cross-

contamination.
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Caption: Glove Box Workflow for MoO₂(acac)₂

Alternative Workflow: Schlenk Line Techniques
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For laboratories without a glove box, a Schlenk line can be used to manipulate the compound

under an inert atmosphere.[11] This technique requires more skill but is highly effective.

Methodology:

Glassware Preparation: A Schlenk flask is oven-dried (>120°C for at least 4 hours) and

assembled while hot, or assembled cold and flame-dried under vacuum. It is then allowed to

cool under a positive pressure of inert gas.

Positive Pressure Transfer: The manufacturer's bottle is fitted with a septum. A positive

pressure of inert gas is established in the Schlenk flask. The stock bottle is briefly opened in

a fume hood, and an approximate amount of the solid is quickly transferred to the flask (this

is known as a "positive pressure transfer" and minimizes air exposure).

Purging: The flask is immediately sealed and connected to the Schlenk line. It is then

subjected to 3-5 vacuum/backfill cycles to remove any air that entered during the transfer.

Dissolution/Use: A dry, degassed solvent can now be added via cannula or syringe to

dissolve the solid for use in a reaction.

Long-Term Storage and Stability
Proper storage is crucial for maintaining the compound's purity and reactivity over time. The

principles established for handling directly apply to storage.

Optimal Storage Conditions
Atmosphere: The primary container must be tightly sealed and stored under a dry, inert

atmosphere of nitrogen or argon.[1][4][5][6]

Temperature: Store in a cool, dry, and well-ventilated location.[4][5][7] A refrigerated

environment (2-8°C) is recommended for long-term stability.[1][6]

Light: Protect from light by storing in an amber vial or a dark cabinet.[1][7][12]

Segregation: The storage location must be separate from incompatible materials, particularly

acids, bases, and strong oxidizing agents.[4][5][13][14]
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Caption: Storage Decision Logic for MoO₂(acac)₂

Emergency Procedures & Waste Disposal
Preparedness for accidents is a key component of laboratory safety.
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Spill Containment: In case of a spill, ensure adequate ventilation and wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[4][5]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

[4]

Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at

least 15 minutes. Seek medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Ingestion: Rinse mouth and call a physician or poison control center if you feel unwell.[4]

Disposal: All waste, including empty containers and contaminated materials, must be

disposed of through an approved hazardous waste disposal plant, in accordance with local,

state, and federal regulations.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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